Cas no 879197-67-8 ((3-(3-THYMINYL)PROPIONOXY)PROPYLTRIMETHOXYSILANE)

• Product Name: (3-(3-THYMINYL)PROPIONOXY)PROPYLTRIMETHOXYSILANE
• CAS No: 879197-67-8
• MF: C₁₄H₂₄N₂O₇Si
• MW: 360.43506526947
• CID: 2953106
• PubChem ID: 127258093
• Update Time: 2025-06-07

(3-(3-THYMINYL)PROPIONOXY)PROPYLTRIMETHOXYSILANE Chemical and Physical Properties

Names and Identifiers

• (3-(3-THYMINYL)PROPIONOXY)PROPYLTRIMETHOXYSILANE
• (3-(N-THYMINYL)PROPIONOXY)PROPYLTRIMETHOXYSILANE
• 3-(Trimethoxysilyl)propyl 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate
• 879197-67-8

• Inchi： 1S/C14H24N2O7Si/c1-11-10-16(14(19)15-13(11)18)7-6-12(17)23-8-5-9-24(20-2,21-3)22-4/h10H,5-9H2,1-4H3,(H,15,18,19)
• InChI Key： RJBMZFFIBPPBNJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(OCCC[Si](OC)(OC)OC)=O)C=C(C)C(=O)N1

Computed Properties

• Exact Mass: 360.13527764g/mol
• Monoisotopic Mass: 360.13527764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Additional information on (3-(3-THYMINYL)PROPIONOXY)PROPYLTRIMETHOXYSILANE

Compound CAS No. 879197-67-8: (3-(3-THYMINYL)PROPIONOXY)PROPYLTRIMETHOXYSILANE

The compound with CAS No. 879197-67-8, known as (3-(3-thyminy l)propionoxy)propyltrimethoxysilane, is a specialized organosilicon compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a silane moiety with a thymine derivative, making it versatile for use in fields such as materials science, biotechnology, and pharmaceuticals.

Recent studies have highlighted the potential of (3-(3-thyminy l)propionoxy)propyltrimethoxysilane in the development of advanced materials with tailored properties. For instance, researchers have explored its role in creating biofunctional surfaces for medical devices. The thymine group within the molecule allows for specific interactions with DNA, which can be exploited in biosensing applications or drug delivery systems. This dual functionality—combining the robustness of silane-based materials with the specificity of nucleic acid interactions—positions this compound as a valuable tool in modern material science.

In terms of synthesis, (3-(3-thyminy l)propionoxy)propyltrimethoxysilane is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The trimethoxysilane group provides reactivity, enabling the molecule to undergo surface modification reactions. This property is particularly useful in creating thin films or coatings with enhanced adhesion and biocompatibility. Recent advancements in green chemistry have also led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining its high performance.

The application of (3-(3-thyminy l)propionoxy)propyltrimethoxysilane extends beyond materials science into the realm of biotechnology. Its ability to interact with DNA has been leveraged in the design of gene delivery vectors. By incorporating this compound into lipid nanoparticles or polymeric carriers, scientists have achieved improved targeting and efficiency in delivering therapeutic genes to specific cells. This innovation holds promise for treating genetic disorders and advancing personalized medicine.

Moreover, (3-(3-thyminy l)propionoxy)propyltrimethoxysilane has been investigated for its potential in catalysis. The silane group can act as a support for metal catalysts, enhancing their stability and activity in various chemical reactions. Recent research has demonstrated its effectiveness in asymmetric catalysis, where it facilitates the synthesis of chiral molecules—a critical requirement in pharmaceutical manufacturing.

In conclusion, (3-(3-thyminy l)propionoxy)propyltrimethoxysilane (CAS No. 879197-67-8) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure and reactivity make it an invaluable tool for developing advanced materials, innovative therapies, and efficient catalytic systems. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.